2-(3-((4-ethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[3-(4-ethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C26H23FN2O4S/c1-3-18-8-11-20(12-9-18)34(32,33)24-15-29(23-13-10-19(27)14-21(23)26(24)31)16-25(30)28-22-7-5-4-6-17(22)2/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key: QDIOQGDNUFNAAD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C26H23FN2O4S
• Molecular Weight: 478.5 g/mol

Description

2-(3-((4-ethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C26H23FN2O4S and its molecular weight is 478.54. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Certain sulfonamide derivatives, including those structurally related to the compound , have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines. For instance, compounds with sulfonamide moieties have shown significant potency against breast and colon cancer cell lines, with one derivative displaying potent activity against breast cancer cells, highlighting its potential as a therapeutic agent (Ghorab et al., 2015). Another study focused on quinazolinone-based derivatives, which demonstrated dual inhibitory activity against VEGFR-2 and EGFR tyrosine kinases, suggesting their potential as effective anticancer agents (Riadi et al., 2021).

Antibacterial Properties

The antimicrobial properties of quinoline and isoquinoline derivatives have been explored, indicating that these compounds can serve as potent antimicrobial agents. This highlights the potential of the compound and its derivatives for use in treating infections caused by various bacteria and fungi (Desai et al., 2007).

Mechanism of Action and Additional Applications

Studies have also investigated the structural aspects, properties, and synthesis methods of quinoline and isoquinoline derivatives, providing insights into their potential mechanisms of action and applications. For example, the fluorination of chloro-formylquinolines has been explored to enhance biological activity and solubility, which is crucial for drug development (Kidwai et al., 1999). Additionally, the synthesis of new quinazolines has been reported, with potential antimicrobial activities, further expanding the utility of these compounds in scientific research (Vanparia et al., 2013).